Cas no 1261774-36-0 (3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl)

• Product Name: 3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl
• CAS No: 1261774-36-0
• MF: C₁₅H₁₀F₆O
• MW: 320.22972536087
• CID: 4994942
• Update Time: 2025-06-08

3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl

• Inchi： 1S/C15H10F6O/c1-22-13-11(3-2-4-12(13)15(19,20)21)9-5-7-10(8-6-9)14(16,17)18/h2-8H,1H3
• InChI Key： AIQQVJJACIPYLZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2

Additional information on 3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl

Professional Introduction to 3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl (CAS No. 1261774-36-0)

3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl (CAS No. 1261774-36-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This biphenyl derivative features two trifluoromethyl groups and a methoxy substituent, which contribute to its distinct reactivity and potential applications.

The compound's molecular structure, characterized by a biphenyl core with functional groups at specific positions, makes it a promising candidate for various industrial and scientific applications. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, while the methoxy group introduces polarity and hydrogen bonding capabilities. These features collectively contribute to its versatility in chemical synthesis and biological interactions.

In recent years, research has highlighted the potential of biphenyl derivatives in drug development. The specific arrangement of substituents in 3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl has been explored for its role in modulating biological pathways. Studies have indicated that such compounds may exhibit inhibitory effects on certain enzymes and receptors, making them valuable in the design of novel therapeutic agents. The trifluoromethyl group, in particular, is known to improve binding affinity and pharmacokinetic properties, which are critical factors in drug efficacy.

The pharmaceutical industry has been increasingly interested in compounds with biphenyl cores due to their structural similarity to many established drugs. The incorporation of fluorine atoms, as seen in 3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl, is a common strategy to enhance drug-like properties. Fluorine substitution can alter electronic distributions, influence metabolic pathways, and improve overall drug performance. This compound's potential as a building block for more complex molecules has been recognized by researchers working on next-generation pharmaceuticals.

Beyond pharmaceuticals, 3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl has shown promise in materials science. Its unique electronic properties make it suitable for applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of electron-withdrawing trifluoromethyl groups can enhance charge transport properties, while the biphenyl structure provides stability and thermal resistance. These characteristics are highly desirable in the development of advanced electronic materials.

The synthesis of 3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed to introduce the desired functional groups. The efficiency of these synthetic routes is crucial for large-scale production and further research applications.

In academic research, 3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl has been used as a reference compound in various studies exploring the effects of fluorinated aromatic systems on biological targets. Researchers have investigated its interactions with enzymes involved in cancer metabolism and inflammation pathways. Preliminary findings suggest that modifications at the biphenyl core can lead to compounds with enhanced therapeutic potential. These studies underscore the importance of structural optimization in developing effective treatments.

The compound's stability under various conditions has also been a focus of investigation. Studies have examined its behavior under different environmental stresses, including temperature fluctuations and exposure to light. Understanding these stability profiles is essential for determining its suitability for industrial applications and ensuring long-term reliability in storage and transport.

The future prospects for 3,4'-Bis(trifluoromethyl)-2-methoxybiphenyl are vast, with ongoing research exploring new synthetic pathways and potential applications. Collaborative efforts between academia and industry are likely to drive innovation in this field. As our understanding of molecular interactions improves, compounds like this one will continue to play a crucial role in advancing both pharmaceuticals and materials science.